Cas no 73129-12-1 (4-Chloro-2-fluorobenzenethiol)

4-Chloro-2-fluorobenzenethiol structure
4-Chloro-2-fluorobenzenethiol structure
Product Name:4-Chloro-2-fluorobenzenethiol
CAS No:73129-12-1
Molecular Formula:C6H4FSCl
Molecular Weight:162.612
MDL:MFCD12026159
CID:2619846
PubChem ID:12517592

4-Chloro-2-fluorobenzenethiol Properties

Names and Identifiers

    • AKOS005216806
    • 4-Chloro-2-fluorothiophenol
    • 4-Chloro-2-fluorobenzene-1-thiol
    • MFCD12026159
    • YCA12912
    • G48572
    • 890-967-2
    • CS-0257545
    • EN300-673746
    • 73129-12-1
    • SCHEMBL5774991
    • MDL: MFCD12026159
    • InChIKey: PDYQPWASCIGBCP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H4ClFS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
    • SMILES: C1=CC(=C(C=C1Cl)F)S

Computed Properties

  • Exact Mass: 161.9706272g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 161.9706272g/mol
  • Heavy Atom Count: 9
  • Complexity: 99.1
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Boiling Point: 200.6±20.0 °C at 760 mmHg
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C
  • Flash Point: 75.1±21.8 °C
  • Density: 1.4±0.1 g/cm3

4-Chloro-2-fluorobenzenethiol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01BL0G-250mg
4-Chloro-2-fluorobenzenethiol
73129-12-1 98%
250mg
$221.00 2025-03-19
A2B Chem LLC
AW19264-250mg
4-CHLORO-2-FLUOROBENZENETHIOL
73129-12-1 98%
250mg
$212.00 2024-04-19
abcr
AB473805-1 g
4-Chloro-2-fluorothiophenol; .
73129-12-1
1g
€452.00 2023-06-15
Ambeed
A1118074-5g
4-Chloro-2-fluorobenzenethiol
73129-12-1 95%
5g
$1983.0
Enamine
EN300-673746-0.05g
4-chloro-2-fluorobenzene-1-thiol
73129-12-1 95%
0.05g
$99.0 2023-05-30
eNovation Chemicals LLC
Y1240888-250mg
4-CHLORO-2-FLUOROBENZENETHIOL
73129-12-1 98%
250mg
$425 2024-06-06
Fluorochem
037930-1g
4-Chloro-2-fluorobenzenethiol
73129-12-1
1g
£228.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1328215-50mg
4-Chloro-2-fluorobenzene-1-thiol
73129-12-1 95%
50mg
¥2133.00 2024-07-28

4-Chloro-2-fluorobenzenethiol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:73129-12-1)
A1196368
Purity:99%
Quantity:5g
Price($):1785.0